2-Cyano-1-[4-(2-propenyloxy)phenyl]ethanone

• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 3-oxo-3-(4-prop-2-enoxyphenyl)propanenitrile
• InChI: InChI=1S/C12H11NO2/c1-2-9-15-11-5-3-10(4-6-11)12(14)7-8-13/h2-6H,1,7,9H2
• InChI Key: KQWSZCAIPAWMQU-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C(=O)CC#N

Description

2-Cyano-1-[4-(2-propenyloxy)phenyl]ethanone is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 41.25 g. (200 mmoles) of ethyl 4-[(2-propenyl)oxy]phenylbenzoate, 15.0 g. (220 mmoles of sodium ethoxide and 13 ml. (240 mmoles) of acetonitrile in 85 ml. of dry toluene was mechanically stirred under a nitrogen atmosphere at 108° C. for 24 hours. The reaction mixture was cooled and diluted with 600 ml. of water. After all of the solid had dissolved, the mixture was washed with two 100 ml. portions of ethyl ether. The aqueous phase was then acidified to pH 5-6 with concentrated aqueous hydrochloric acid (required about 15 ml.). The precipitate which formed was collected by suction filtration, washed with water and air dried. This solid was sufficiently pure to carry directly into the next step. If desired, an analytically pure sample could be obtained by crystallization from an ethyl acetate/hexane mixture. 1H NMR (CDCl3, δ) 7.90 [d, 2H, J=9 Hz, phenyl-H(2]), 6.99 (d, 2H, J=9 Hz, phenyl-H(3)), 6.05 (m, 1H, vinyl CH), 5.43 (d, 1H, J=17 Hz, vinyl CH2), 5.35 (d, 1H, J=11 Hz, vinyl CH2), 4.63 (d, 2H, J=5 Hz, OCH2), 4,02 (s, 2H, CH2CN).